Cas no 142905-26-8 (Tuberostemospironine)

• Product Name: Tuberostemospironine
• CAS No: 142905-26-8
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 205503
• Update Time: 2024-03-01

Tuberostemospironine Chemical and Physical Properties

Names and Identifiers

• Spiro[furan-2(5H),9'-[9H]pyrrolo[1,2-a]azepine]-3',5(2'H)-dione,octahydro-3-hydroxy-4-methyl-, (2S,3S,4S,9'aS)-
• (-)-Tuberostemospironine
• Spiro[furan-2(5H),9'-[9H]pyrrolo[1,2-a]azepine]-3',5(2'H)-dione,octahydro-3-hydroxy-4-methyl-, [2S-[2a(R*),3a,4b]]-
• Tuberostemospironine
• CID 101449918
• Spiro[furan-2(5H),9'-[9H]pyrrolo[1,2-a]azepine]-3',5(2'H)-dione, octahydro-3-hydroxy-4-methyl-, (2S,3S,4S,9'aS)-
• stemona-lactam R

• Inchi： 1S/C13H19NO4/c1-8-11(16)13(18-12(8)17)6-2-3-7-14-9(13)4-5-10(14)15/h8-9,11,16H,2-7H2,1H3/t8-,9-,11-,13-/m0/s1
• InChI Key： FPBTZQXLGBERTH-PZEZNAACSA-N
• SMILES： O1C([C@@H](C)[C@@H]([C@]21CCCCN1C(CC[C@H]12)=O)O)=O

Computed Properties

• Exact Mass: 253.131
• Monoisotopic Mass: 253.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 0.0339999999999998

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 507.9±50.0 °C(Predicted)
• pka: 12.93±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Stemona alkaloids Tuberostemospironine-type alkaloids